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molecular formula C9H17NO B8702357 Cyclohexanone, 4-(propylamino)- CAS No. 104618-25-9

Cyclohexanone, 4-(propylamino)-

Cat. No. B8702357
M. Wt: 155.24 g/mol
InChI Key: KGYWGNKOKDOANR-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US07868029B2

Procedure details

4-N-propylamino-cyclohexanone-ethyleneketal 2 (134 g, 0.673 mol) was taken in tetrahydrofuran (268 ml) and cooled to 4-6° C. Concentrated hydrochloric acid (178 ml, 2.01 mol) was diluted with water (2144 ml) and the mixture was cooled to 4° C. This diluted hydrochloric acid was added to the reaction mixture at 4-6° C. in 15 minutes. The reaction was allowed to come to 24-26° C. and stirring was continued for 24 hours. The reaction mass (2750 ml) was concentrated to 1800 ml at 50° C. and 35 mbar pressure. Sodium carbonate (148 g, 1.4 mol) was added to achieve pH 10. The reaction mixture was extracted with dichloromethane (3670 ml). The dichloromethane layers were combined and dried over sodium sulfate (20 g). The dichloromethane layer was concentrated to dryness at 40° C. and 15 mbar pressure. The product 3 was yellow viscous oil. The weight of the product 3 obtained was 52.5 g (52.84%); GC purity 86.07%.
Quantity
134 g
Type
reactant
Reaction Step One
Quantity
178 mL
Type
reactant
Reaction Step Two
Name
Quantity
2144 mL
Type
solvent
Reaction Step Two
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three
Quantity
148 g
Type
reactant
Reaction Step Four
Quantity
268 mL
Type
solvent
Reaction Step Five

Identifiers

REACTION_CXSMILES
C1O[C:4]2([CH2:9][CH2:8][CH:7]([NH:10][CH2:11][CH2:12][CH3:13])[CH2:6][CH2:5]2)[O:3]C1.Cl.C(=O)([O-])[O-].[Na+].[Na+]>O1CCCC1.O>[CH2:11]([NH:10][CH:7]1[CH2:8][CH2:9][C:4](=[O:3])[CH2:5][CH2:6]1)[CH2:12][CH3:13] |f:2.3.4|

Inputs

Step One
Name
Quantity
134 g
Type
reactant
Smiles
C1COC2(CCC(CC2)NCCC)O1
Step Two
Name
Quantity
178 mL
Type
reactant
Smiles
Cl
Name
Quantity
2144 mL
Type
solvent
Smiles
O
Step Three
Name
Quantity
0 (± 1) mol
Type
reactant
Smiles
Cl
Step Four
Name
Quantity
148 g
Type
reactant
Smiles
C([O-])([O-])=O.[Na+].[Na+]
Step Five
Name
Quantity
268 mL
Type
solvent
Smiles
O1CCCC1

Conditions

Temperature
Control Type
UNSPECIFIED
Setpoint
5 (± 1) °C
Stirring
Type
CUSTOM
Details
stirring
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

TEMPERATURE
Type
TEMPERATURE
Details
the mixture was cooled to 4° C
CUSTOM
Type
CUSTOM
Details
to come to 24-26° C.
CONCENTRATION
Type
CONCENTRATION
Details
The reaction mass (2750 ml) was concentrated to 1800 ml at 50° C.
EXTRACTION
Type
EXTRACTION
Details
The reaction mixture was extracted with dichloromethane (3670 ml)
DRY_WITH_MATERIAL
Type
DRY_WITH_MATERIAL
Details
dried over sodium sulfate (20 g)
CONCENTRATION
Type
CONCENTRATION
Details
The dichloromethane layer was concentrated to dryness at 40° C.

Outcomes

Product
Details
Reaction Time
24 h
Name
Type
product
Smiles
C(CC)NC1CCC(CC1)=O

Source

Source
Open Reaction Database (ORD)
Description
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.
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